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Compound of Interest

Compound Name: Tetrindole mesylate

Cat. No.: B560206

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safe and
Compliant Disposal of Tetrindole Mesylate

The following guidelines provide essential safety and logistical information for the proper
disposal of Tetrindole mesylate, a selective monoamine oxidase A (MAO-A) inhibitor used in
research. As this compound is intended for laboratory use only, it is imperative to handle its
disposal with the utmost care to ensure personnel safety and environmental protection. The
procedures outlined below are based on general best practices for laboratory chemical waste
disposal. Always consult your institution's Environmental Health and Safety (EHS) department
for specific protocols and regulatory requirements in your area.

l. Immediate Safety and Handling Precautions

Prior to handling Tetrindole mesylate for disposal, ensure that all appropriate personal
protective equipment (PPE) is worn. This is crucial to prevent accidental exposure.

Recommended Personal Protective Equipment (PPE):
o Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.
o Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

» Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.
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» Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
respirator may be necessary. Consult your institution's EHS for guidance.

Il. Step-by-Step Disposal Protocol

The primary principle for the disposal of research chemicals like Tetrindole mesylate is to treat
them as hazardous waste. Do not dispose of this compound down the drain or in regular trash
unless explicitly permitted by your local regulations and EHS office.

Step 1: Waste Identification and Segregation

o Designate as Hazardous Waste: Tetrindole mesylate should be considered hazardous

chemical waste.

o Segregate Waste Streams: Do not mix Tetrindole mesylate waste with other incompatible
waste streams. For instance, keep it separate from strong acids, bases, and oxidizing agents
to prevent dangerous reactions.

Step 2: Containerization and Labeling

o Use Appropriate Containers: Collect waste Tetrindole mesylate (solid or in solution) in a
designated, leak-proof, and chemically compatible container. The container must have a
secure screw-top cap.

e Proper Labeling: Clearly label the waste container with the following information:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "Tetrindole mesylate"

[¢]

The approximate quantity of the waste

o

The date of accumulation
o Any associated hazards (e.g., "Toxic")

Step 3: Storage of Chemical Waste
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o Satellite Accumulation Area: Store the sealed and labeled waste container in a designated
satellite accumulation area (SAA) within the laboratory.[1] This area should be at or near the
point of waste generation.[2]

o Secondary Containment: It is best practice to keep the waste container within a secondary
containment bin to prevent the spread of material in case of a leak.

Step 4: Arranging for Disposal

o Contact EHS: Once the waste container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) department to arrange for a pickup.[2]

o Follow Institutional Procedures: Adhere to all institutional procedures for hazardous waste
collection and disposal. EHS will ensure the waste is transported to a licensed hazardous
waste disposal facility.

lll. Chemical and Physical Properties Summary

Understanding the properties of Tetrindole mesylate is crucial for its safe handling and
disposal. The following table summarizes key data for this compound.

Property Value Reference
Molecular Formula C20H26N2 - CH3SOsH

Molecular Weight 390.54 g/mol

CAS Number 170964-68-8

Appearance Solid

Purity >99% (HPLC)

Storage Store at room temperature

IV. Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Tetrindole
mesylate.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b560206?utm_src=pdf-body
https://www.benchchem.com/product/b560206?utm_src=pdf-body
https://www.benchchem.com/product/b560206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Preparation Waste Collection & Storage Final Disposal

Wear Appropriate PPE Segregate as Place in Labeled, Store in Designated Contact Institutional EHS EHS Transports to
(Gloves, Goggles, Lab Coat) Hazardous Waste Compatible Container Satellite Accumulation Area for Waste Pickup Licensed Disposal Facility

Click to download full resolution via product page

Tetrindole Mesylate Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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